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Compound of Interest

Compound Name: NF279

Cat. No.: B15581483 Get Quote

Essential Safety and Handling Guide for NF279
This document provides immediate and essential safety, handling, and disposal information for

the P2X receptor antagonist, NF279. The following procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices.

Personal Protective Equipment (PPE)
While NF279 is not classified as a hazardous substance, adherence to standard laboratory

safety protocols is crucial to minimize exposure and prevent contamination. The following table

summarizes the recommended personal protective equipment for handling NF279 powder and

solutions.
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Equipment Specification Purpose

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from airborne

powder and splashes.

Hand Protection Nitrile gloves
Provides a barrier against skin

contact.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection

Generally not required for

small quantities handled with

adequate ventilation. A dust

mask (e.g., N95) may be used

if weighing larger quantities or

if ventilation is poor.

Prevents inhalation of airborne

powder.

Handling Procedures: Weighing and Dissolving
NF279
Objective: To accurately weigh and dissolve NF279 powder while minimizing the risk of

inhalation and contamination.

Materials:

NF279 powder

Analytical balance

Weighing paper or boat

Spatula

Appropriate solvent (e.g., water)

Vortex mixer or sonicator

Personal Protective Equipment (as specified above)
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Experimental Protocol:

Preparation:

Ensure the work area, including the analytical balance, is clean and free of drafts.

Don the appropriate personal protective equipment: a lab coat, safety glasses, and nitrile

gloves.

Weighing:

Place a clean weighing paper or boat on the analytical balance and tare the balance to

zero.

Carefully use a clean spatula to transfer the desired amount of NF279 powder onto the

weighing paper/boat. Avoid creating airborne dust.

Record the final weight of the powder.

Dissolving:

Carefully transfer the weighed NF279 powder into a suitable container (e.g., a centrifuge

tube or flask).

Add the appropriate volume of solvent to the container.

Securely cap the container and mix the solution using a vortex mixer or sonicator until the

powder is fully dissolved.

Post-Procedure:

Clean the spatula and work area with a damp cloth to remove any residual powder.

Dispose of the used weighing paper/boat and any contaminated materials in the

designated waste container.

Remove and dispose of gloves properly, and wash hands thoroughly.
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Disposal Plan
As a non-hazardous substance, the disposal of NF279 and its associated waste should follow

standard laboratory waste procedures.

Waste Type Disposal Method

Unused NF279 Powder
Dispose of in the designated solid chemical

waste container.

Aqueous Solutions of NF279

For small quantities, dilute with a large volume

of water and flush down the sanitary sewer, in

accordance with local regulations. For larger

volumes, collect in a designated aqueous waste

container.

Contaminated Labware (e.g., weighing boats,

pipette tips)

Dispose of in the regular laboratory solid waste

stream, unless contaminated with a hazardous

substance.

Empty NF279 Containers

Rinse with a suitable solvent (e.g., water),

deface the label, and dispose of in the regular

laboratory recycling or trash.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of NF279, from

preparation to disposal.

Preparation Don PPE
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Vortex/Sonicate Post-Procedure Cleanup Clean Workspace & Equipment Disposal Segregate Waste
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Figure 1. A diagram illustrating the safe handling workflow for NF279.

To cite this document: BenchChem. [Personal protective equipment for handling NF279].
BenchChem, [2025]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15581483?utm_src=pdf-body
https://www.benchchem.com/product/b15581483?utm_src=pdf-body
https://www.benchchem.com/product/b15581483?utm_src=pdf-body-img
https://www.benchchem.com/product/b15581483?utm_src=pdf-body
https://www.benchchem.com/product/b15581483#personal-protective-equipment-for-handling-nf279
https://www.benchchem.com/product/b15581483#personal-protective-equipment-for-handling-nf279
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b15581483#personal-protective-equipment-for-
handling-nf279]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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